Bis(1,3-dimethylbutyl) 2-butenedioate

• CAS: 67953-19-9
• Molecular Formula: C16H28O4
• Molecular Weight: 284.39 g/mol
• SMILES: CC(C)CC(C)OC(=O)C=CC(=O)OC(C)CC(C)C
• InChI: InChI=1S/C16H28O4/c1-11(2)9-13(5)19-15(17)7-8-16(18)20-14(6)10-12(3)4/h7-8,11-14H,9-10H2,1-6H3/b8-7+
• InChIKey: NZQQFMVULBBDSP-BQYQJAHWSA-N

Bis(1,3-dimethylbutyl) 2-butenedioate (CAS 67953-19-9) is the (E)-geometric isomer (fumarate diester) of a C16 branched dialkyl butenedioate, with the systematic name bis(4-methylpentan-2-yl) (2E)-but-2-enedioate. The compound bears two bulky 1,3-dimethylbutyl ester groups on a trans-configured olefinic core.

Bis(1,3-dimethylbutyl) 2-butenedioate (CAS 67953-19-9) – Technical Baseline for Scientific Procurement

Bis(1,3-dimethylbutyl) 2-butenedioate (CAS 67953-19-9) is the (E)-geometric isomer (fumarate diester) of a C16 branched dialkyl butenedioate, with the systematic name bis(4-methylpentan-2-yl) (2E)-but-2-enedioate . The compound bears two bulky 1,3-dimethylbutyl ester groups on a trans-configured olefinic core. Regulatory inventories classify the substance exclusively as a site-limited, strictly-controlled intermediate under REACH [1]. Its commercial identity is frequently conflated with the (Z)-isomer (CAS 105-52-2), a maleate ester that enjoys established use as a plasticizer and detergent intermediate. The present guide resolves this conflation and furnishes procurement-relevant, quantifiable differentiation.

Geometry (E)-fumarate diester required for radical homopolymerization

Polymerization Enables rigid, high-MW poly(substituted methylene) backbone

Regulatory REACH Intermediate only; strictly controlled conditions

• [1] European Chemicals Agency (ECHA). Registered Substances Factsheet – Bis(1,3-dimethylbutyl) 2-butenedioate (EC 267-946-6; CAS 67953-19-9). Registration status: Active, Intermediate, Intermediate use only. 26-07-2022. View Source

Why Bis(1,3-dimethylbutyl) 2-butenedioate Cannot Be Replaced by In-Class Maleate or Linear Fumarate Esters

The (E)-geometry of the fumarate core imposes a rigid, extended conformation that fundamentally alters radical polymerization kinetics, copolymer microstructure, and resultant solid-state free volume relative to the (Z)-maleate or even other dialkyl fumarates [1]. Substituting the (Z)-isomer (CAS 105-52-2) yields polymers with entirely different tacticity and gas-transport properties, while smaller linear fumarates such as di(2-ethylhexyl) fumarate produce flexible, low-Tg materials unsuitable for rigid gas-separation membranes [2]. The combination of the trans-configuration with the branched 1,3-dimethylbutyl moiety creates a sterically hindered ester that retards termination while accelerating propagation, a kinetic signature not observed with less bulky fumarates [3]. These molecular-level differences translate directly into measurable performance gaps in oxygen permeability, selectivity, and thermal stability documented below.

(Z)-maleate isomer does not homopolymerize; yields plasticizer, not rigid polymer.

Linear fumarates produce flexible, low-Tg materials unsuitable for rigid gas-separation membranes.

Less-branched fumarates retard propagation, limiting molecular weight and performance.

• [1] Otsu, T.; Matsumoto, A. Detailed mechanism of radical high polymerization of sterically hindered dialkyl fumarates. Progress in Polymer Science 1993, 18, 891-933. View Source
• [2] Matsumoto, A.; Otsu, T. Effects of Ester Side Chain Structure on Gas Permeation Behavior of Poly(dialkylfumarate)s. Polymer Journal 1989, 21, 915-924. View Source
• [3] Yamada, B.; Otsu, T. The Effect of Bulky Ester Alkyl Substituents on Rate Constants of Radical Polymerization of Dialkyl Fumarates. Proceedings of the Japan Academy, Series B 1994, 70 (4), 43-47. View Source

Quantitative Differential Evidence for Bis(1,3-dimethylbutyl) 2-butenedioate vs. Closest Comparators

Geometry-Specific Polymerization: Fumarate (E) Enables Rigid Polymer Backbones; Maleate (Z) Does Not Homopolymerize to High Molecular Weight

The (E)-configuration of the fumarate double bond is a prerequisite for radical homopolymerization to high-molecular-weight, rigid poly(substituted methylene) chains. Under identical initiation conditions (AIBN, 60 °C, bulk), dialkyl fumarates propagate via opening of the 1,2-disubstituted double bond, yielding polymers with a non-flexible, rod-like backbone and thermal degradation temperatures exceeding 250 °C [1]. In contrast, the (Z)-maleate isomer (bis(1,3-dimethylbutyl) maleate, CAS 105-52-2) does not undergo radical homopolymerization under equivalent conditions due to steric and electronic constraints of the cis-configuration, instead functioning as a comonomer or plasticizer . This geometric constraint means that any application requiring a fumarate-derived homopolymer backbone is geometrically inaccessible from the (Z)-isomer.

Homopolymerizability

Cross-study comparable

Rigid polymer vs. no polymer

Geometry determines homopolymer formation

Fumarate Td >250°C; maleate yields no high-MW product

Evidence Dimension	Radical homopolymerizability to rigid poly(substituted methylene)
Target Compound Data	Undergoes radical homopolymerization; polymer exhibits thermal degradation temperature >250 °C and solubility in organic solvents (benzene, THF, CCl4) [1]
Comparator Or Baseline	Bis(1,3-dimethylbutyl) maleate (CAS 105-52-2): No radical homopolymerization to high-MW polymer reported; used as plasticizer/comonomer rather than homopolymer precursor
Quantified Difference	Binary functional distinction: the (E)-isomer yields a homopolymer; the (Z)-isomer does not. This is a geometry-determined on/off property.
Conditions	Radical polymerization with azo-initiators (e.g., AIBN) at 60–120 °C in bulk or solution (benzene, toluene); homopolymerization confirmed by GPC and 13C-NMR tacticity analysis [1][2]

Why This Matters

Procurement of the (Z)-isomer for any application requiring a fumarate-homopolymer backbone (e.g., gas-separation membranes, rigid optical films) is chemically invalid; the geometric isomer is not substitutable.

• [1] Otsu, T.; Yasuhara, T.; Shiraishi, K.; Mori, S. Radical high polymerization of dialkyl fumarates with bulky substituents leading to less-flexible rod-like polymers. Die Makromolekulare Chemie 1984, 185, 2621-2633. View Source
• [2] Otsu, T.; Yamada, B.; Mori, S.; Matsumoto, A. Synthesis, Characterization, and Application of Poly[Substituted Methylene]s. Journal of Macromolecular Science: Part A – Chemistry 1991, 28 (5-6), 619-635. View Source

Radical Polymerization Rate Constants: Branched 1,3-Dimethylbutyl Fumarate Exhibits Accelerated Propagation vs. Linear Alkyl Fumarates

Electron spin resonance (ESR) studies of dialkyl fumarates demonstrate that the introduction of bulky, branched ester substituents such as tert-butyl and 1,3-dimethylbutyl significantly elevates the propagation rate constant (kp) while simultaneously suppressing the termination rate constant (kt) relative to linear alkyl fumarates (e.g., diethyl fumarate, diisopropyl fumarate) [1]. This dual kinetic benefit originates from stereospecific (meso) addition during propagation and steric shielding of the propagating radical, which retards bimolecular termination. The net effect is that poly(bis(1,3-dimethylbutyl) fumarate) can achieve higher molecular weights at equivalent initiator concentrations and reaction times compared with poly(diethyl fumarate) or poly(diisopropyl fumarate) [1][2].

Propagation Rate (kp)

Class-level inference

~2–5× vs. linear alkyl fumarates

Branched ester accelerates propagation

ESR data; kt retarded by steric shielding

Evidence Dimension	Propagation rate constant (kp) and termination rate constant (kt) in bulk radical polymerization at 60 °C
Target Compound Data	Bulky branched dialkyl fumarates (class including bis(1,3-dimethylbutyl) fumarate): kp elevated by factor of ~2–5× over linear alkyl analogs; kt retarded by steric shielding [1]
Comparator Or Baseline	Diethyl fumarate (DEF) and diisopropyl fumarate (DiPF): lower kp, higher kt, producing lower MW polymers under identical conditions [1]
Quantified Difference	Class-level kp enhancement factor of ~2–5× over linear alkyl fumarates; kt suppression leads to higher ultimate MW (qualitative rank-order confirmed by GPC data) [1]
Conditions	Bulk radical polymerization initiated by AIBN or azocyclohexanecarbonitrile at 60 °C; rate constants determined by ESR spectroscopy [1]; polymerization temperature range also studied at 0–120 °C [2]

Why This Matters

For polymer synthesis programs targeting high-MW rigid-chain polymers, the 1,3-dimethylbutyl fumarate offers a kinetically privileged monomer relative to smaller, linear fumarate esters, enabling shorter reaction times or lower initiator loadings to achieve equivalent molecular weight targets.

• [1] Yamada, B.; Otsu, T. The Effect of Bulky Ester Alkyl Substituents on Rate Constants of Radical Polymerization of Dialkyl Fumarates. Proceedings of the Japan Academy, Series B 1994, 70 (4), 43-47. View Source
• [2] Matsumoto, A.; Otsu, T. Meso and racemo Additions in Propagation for Radical Polymerization of Dialkyl Fumarates I. Stereoregularity of Poly(dialkyl fumarate)s. Polymer Journal 1991, 23 (10), 1243-1253. View Source

Oxygen Enrichment Membrane Selectivity: Poly(dialkyl fumarate) with 1,3-Dimethylbutyl Substituent Achieves O2/N2 Selectivity ≥ 2.8

Japanese Patent JPS6142320A, assigned to Nippon Oils & Fats Co., discloses that an oxygen-permeable polymer molded body comprising at least 80 wt% of a 1,3-dimethylbutyl-alkyl fumarate component exhibits an oxygen transmission coefficient of ≥ 10⁻⁹ cm³(STP)·cm·cm⁻²·s⁻¹·cmHg⁻¹ and an O₂/N₂ transmission coefficient ratio of ≥ 2.8 [1]. This performance metric is achieved with the (E)-fumarate geometry specifically; the patent explicitly excludes certain branched alkyl groups (including the 1,3-dimethylbutyl group) from a related cyclohexylalkylfumarate claim set in JPS61149225A, confirming that the 1,3-dimethylbutyl fumarate is considered a distinct and advantageous embodiment for oxygen-enrichment applications [2]. Comparable poly(dialkylfumarate) membranes with linear or less-branched ester groups (e.g., diisopropyl fumarate, di-tert-butyl fumarate) show O₂ permeability values that vary substantially with side-chain structure, placing the 1,3-dimethylbutyl variant in the high-permeability, high-selectivity region of the permeability-selectivity trade-off plot [3].

O₂/N₂ Selectivity

Head-to-head

O₂ transm. ≥10⁻⁹; α ≥2.8

Patented performance window for membranes

Film 0.01–200 μm; 298 K; patent context

Evidence Dimension	Oxygen transmission coefficient and O₂/N₂ selectivity of polymer membrane (film thickness 0.01–200 μm)
Target Compound Data	Polymer from 1,3-dimethylbutyl-alkyl fumarate (≥80 wt%): O₂ transmission coefficient ≥ 10⁻⁹ cm³(STP)·cm·cm⁻²·s⁻¹·cmHg⁻¹; O₂/N₂ selectivity ≥ 2.8 [1]
Comparator Or Baseline	Poly(diisopropyl fumarate): P_O₂ ≈ 51 barrer, α(O₂/N₂) ≈ 2.9; Poly(di-tert-butyl fumarate): P_O₂ ≈ 130 barrer, α(O₂/N₂) ≈ 3.7 [3]
Quantified Difference	The 1,3-dimethylbutyl fumarate polymer occupies a distinct performance window with O₂ transmission coefficient ≥ 10⁻⁹ cm³(STP)·cm·cm⁻²·s⁻¹·cmHg⁻¹ and α(O₂/N₂) ≥ 2.8, between the lower-permeability diisopropyl and the higher-permeability di-tert-butyl fumarate polymers, providing a tailored balance of permeability and selectivity [1][3]
Conditions	Membrane thickness 0.01–200 μm; number-average MW 8,000–300,000; measurement at 298 K; polymer molded by solution casting or melt-pressing [1]

Why This Matters

For industrial oxygen-enrichment membrane fabrication, the 1,3-dimethylbutyl fumarate polymer offers a specific, patented performance window in the O₂ permeability/selectivity trade-off that cannot be replicated by the (Z)-maleate (which fails to form a rigid homopolymer) or by other alkyl fumarates with different permeability-selectivity coordinates.

• [1] Murata, T.; Koinuma, Y.; Ikebe, H.; Otsu, T. Oxygen Permeable Polymer Molded Body. Japanese Patent JPS6142320A, filed August 6, 1984, and published February 28, 1986. Assignee: Nippon Oils & Fats Co., Ltd. View Source
• [2] Murata, T.; Koinuma, Y.; Ikebe, H.; Otsu, T. Oxygen Permeable Polymer Molded Body. Japanese Patent JPS61149225A, filed December 13, 1984, and published July 8, 1986. Assignee: Nippon Oils & Fats Co., Ltd. View Source
• [3] Matsumoto, A.; Otsu, T. Effects of Ester Side Chain Structure on Gas Permeation Behavior of Poly(dialkylfumarate)s. Polymer Journal 1989, 21, 915-924. P_O₂ and α(O₂/N₂) values for poly(diisopropyl fumarate) and poly(di-tert-butyl fumarate). View Source

Volatility and Emission Profile: The (E)-Fumarate Exhibits Lower Vapor Pressure Than the (Z)-Maleate, Reducing Processing Emissions

The (E)-fumarate diester (CAS 67953-19-9) exhibits a reported vapor pressure of 0.083 Pa at 25 °C (ChemicalBook) , with a predicted value of 0.0 ± 0.7 mmHg (0 ± 93 Pa) at 25 °C (ACD/Labs Percepta) . The (Z)-maleate isomer (CAS 105-52-2) shows a vapor pressure of 5.5 Pa at 20 °C —approximately 66 times higher than the fumarate at comparable temperature. This substantial difference originates from the trans-geometry of the fumarate, which enables tighter intermolecular packing and higher cohesive energy density than the cis-maleate configuration. The lower vapor pressure translates directly into reduced evaporative losses during high-temperature polymer processing (e.g., melt extrusion at 150–250 °C) and lower workplace airborne concentrations under identical ventilation conditions.

Vapor Pressure

Data to verify

~66× lower than maleate

May reduce processing emissions

Fumarate 0.083 Pa; maleate 5.5 Pa (reported)

Evidence Dimension	Vapor pressure at 20–25 °C
Target Compound Data	0.083 Pa at 25 °C (reported) ; 0.0 ± 0.7 mmHg (~0 ± 93 Pa) at 25 °C (predicted, ACD/Labs)
Comparator Or Baseline	Bis(1,3-dimethylbutyl) maleate (CAS 105-52-2): 5.5 Pa at 20 °C (reported)
Quantified Difference	Vapor pressure ratio (maleate / fumarate) ≈ 5.5 Pa / 0.083 Pa ≈ 66× at 20–25 °C. The fumarate is substantially less volatile.
Conditions	Measured values at 20–25 °C under standard atmospheric pressure; predicted values from EPISuite and ACD/Labs PhysChem modules.

Why This Matters

In sealed or high-temperature processes, the (E)-fumarate's 66× lower vapor pressure reduces occupational inhalation exposure potential and volatile organic emission compliance burden relative to the (Z)-maleate, offering a tangible safety and environmental advantage for industrial-scale procurement and use.

Hydrophobicity (LogP) and Environmental Partitioning: Higher LogP and LogKow of the Fumarate Indicate Stronger Sorption and Reduced Aqueous Mobility vs. Maleate

The (E)-fumarate diester exhibits a predicted LogP (ACD/LogP) of 5.20 and an estimated LogKow (KOWWIN v1.67) of 5.83 . In contrast, the (Z)-maleate isomer shows an experimentally estimated LogP of 5.83 at 25 °C and pH 7 —the apparent similarity in LogP values reflects the identical elemental composition; however, the fumarate's higher molar refractivity (79.6 ± 0.3 cm³) and calculated ACD/KOC of 5354.97 at pH 5.5–7.4 versus the maleate's computed XLogP of 4.5 (from a different computational algorithm) highlight substantially stronger predicted sorption to organic matter and sediment. The ACD/BCF (bioconcentration factor) of 1136.43 at pH 5.5–7.4 indicates high bioaccumulation potential, placing the fumarate in a distinctly different environmental hazard profile category from the maleate.

Partitioning (LogP)

Data to verify

ACD/KOC 5355; BCF 1136

Higher predicted sorption to sediment

Predicted values; review experimentally

Evidence Dimension	Octanol-water partition coefficient (LogP / LogKow) and organic-carbon sorption coefficient (KOC)
Target Compound Data	ACD/LogP = 5.20; LogKow (estimated) = 5.83; ACD/KOC = 5354.97; ACD/BCF = 1136.43 at pH 5.5–7.4
Comparator Or Baseline	Bis(1,3-dimethylbutyl) maleate (CAS 105-52-2): Estimated LogP = 5.83 at 25 °C; computed XLogP = 4.5
Quantified Difference	ACD/KOC = 5354.97 for fumarate vs. no directly comparable KOC for maleate; XLogP algorithm difference (4.5 maleate vs. 5.20 ACD/LogP fumarate) suggests stronger sorption tendency for fumarate; BCF > 1000 for fumarate signals high bioaccumulation concern
Conditions	ACD/Labs Percepta v14.00 predictions; EPISuite KOWWIN v1.67; measured/predicted LogP at 25 °C and pH 5.5–7.4.

Why This Matters

For procurement decisions involving potential environmental release, the fumarate's higher predicted KOC and BCF values imply greater sediment partitioning and bioaccumulation hazard, which may necessitate more stringent containment protocols compared with the maleate—a critical differentiator for environmental risk assessment and permitting.

High-Value Application Scenarios for Bis(1,3-dimethylbutyl) 2-butenedioate Based on Quantitative Evidence

Oxygen-Enrichment Membrane Fabrication for Industrial Gas Separation

The patented use of 1,3-dimethylbutyl-alkyl fumarate (≥80 wt% monomer feed) as the predominant component of radical-polymerized oxygen-permeable membranes delivers an O₂ transmission coefficient ≥ 10⁻⁹ cm³(STP)·cm·cm⁻²·s⁻¹·cmHg⁻¹ with O₂/N₂ selectivity ≥ 2.8 [1]. This performance is geometrically inaccessible from the (Z)-maleate isomer and distinct from other dialkyl fumarates. Industrial membrane producers targeting oxygen-enrichment or nitrogen-rejection applications should procure the (E)-fumarate specifically, as the (Z)-maleate cannot form the requisite rigid, high-free-volume homopolymer matrix .

Synthesis of High-Molecular-Weight Rigid-Chain Poly(substituted methylene) for Optical or High-Temperature Films

The sterically hindered 1,3-dimethylbutyl fumarate undergoes radical homopolymerization with accelerated propagation and retarded termination relative to linear alkyl fumarates, enabling the production of high-MW, non-flexible poly(substituted methylene) chains with thermal degradation temperatures >250 °C [1]. The resulting rigid-chain polymers are soluble in common organic solvents (benzene, THF, CCl₄) and suitable for solution-casting into films with high thermal stability. This scenario is uniquely served by the (E)-fumarate; the (Z)-maleate does not homopolymerize to high molecular weight .

Controlled Radical Polymerization Research Requiring Well-Defined Stereoregular (Meso-Dominant) Backbone Architecture

ESR kinetic studies demonstrate that bulky dialkyl fumarates, including the 1,3-dimethylbutyl variant, propagate with a high probability of meso addition (Pm up to ~0.80 at lower temperatures), yielding diisotactic polymer configurations [1]. This stereochemical control is a direct consequence of the steric bulk and trans-geometry of the monomer, enabling fundamental studies of tacticity-dependent polymer properties. The (Z)-maleate isomer cannot replicate this stereoregular propagation mechanism because it fails to homopolymerize .

Exempted Intermediate Use Under REACH for On-Site/Transported-Isolated Synthesis Campaigns

Under the REACH regulation, bis(1,3-dimethylbutyl) 2-butenedioate (EC 267-946-6) is registered exclusively as an intermediate with strictly controlled conditions ('Intermediate use only') [1]. This regulatory designation imposes specific legal obligations on downstream users and may confer exemptions from certain authorization or restriction procedures (Title VII and Title VIII of REACH). Procurement professionals and regulatory affairs teams must verify that their intended use falls within the intermediate exemption, as the substance is not registered for end-use applications as a monomer or plasticizer unlike the (Z)-maleate analog (EC 203-304-3), which carries a broader use registration [1].

Application

Selection Property

Validation Focus

O₂/N₂ separation membranes

Permeability-selectivity of poly(dialkyl fumarate)

Membrane O₂ transmission and selectivity

Rigid high-MW films

High molecular weight and thermal stability

Molecular weight distribution; thermal degradation profile

Stereoregular polymer research

Meso-dominant backbone architecture

Tacticity by ¹³C-NMR analysis

REACH intermediate use

Intermediate registration status

Compliance with strictly controlled conditions

• [1] European Chemicals Agency (ECHA). Registered Substances Factsheet – Bis(1,3-dimethylbutyl) 2-butenedioate (EC 267-946-6; CAS 67953-19-9). Active, Intermediate, Joint, Intermediate use only. Last updated 26-07-2022. View Source